![molecular formula C17H18N6O2 B4747616 N-2,1,3-benzoxadiazol-4-yl-2-[4-(2-pyridinyl)-1-piperazinyl]acetamide](/img/structure/B4747616.png)
N-2,1,3-benzoxadiazol-4-yl-2-[4-(2-pyridinyl)-1-piperazinyl]acetamide
Overview
Description
N-2,1,3-benzoxadiazol-4-yl-2-[4-(2-pyridinyl)-1-piperazinyl]acetamide, commonly known as BODIPY, is a fluorescent dye used in various scientific research applications. It has become a popular tool for scientists due to its unique properties, including high photostability, high quantum yield, and broad absorption and emission spectra.
Mechanism of Action
The mechanism of action of BODIPY is based on its fluorescent properties. BODIPY has a high quantum yield, which means that it emits a high amount of fluorescence for every photon absorbed. This property makes BODIPY an excellent tool for detecting and imaging biological molecules. BODIPY absorbs light at a specific wavelength and emits light at a longer wavelength, which can be detected using a fluorescence microscope or spectrofluorometer.
Biochemical and Physiological Effects:
BODIPY has been shown to have minimal biochemical and physiological effects on cells and tissues. It is non-toxic and does not interfere with cellular processes. BODIPY has been used in live-cell imaging studies, and it has been shown to have minimal phototoxicity and photobleaching. However, the use of BODIPY in vivo has not been extensively studied, and further research is needed to determine its safety and efficacy.
Advantages and Limitations for Lab Experiments
BODIPY has several advantages for lab experiments. It is a highly sensitive and specific tool for detecting and imaging biological molecules. It is also photostable, which means that it does not degrade or lose its fluorescence over time. BODIPY has a broad absorption and emission spectra, which allows for multiplexing experiments. However, BODIPY has some limitations, including its cost and the need for specialized equipment for fluorescence imaging. In addition, BODIPY has limited solubility in aqueous solutions, which can affect its performance in some experiments.
Future Directions
There are several future directions for the use of BODIPY in scientific research. One direction is the development of new BODIPY derivatives with improved properties, such as increased solubility, sensitivity, and specificity. Another direction is the use of BODIPY in combination with other imaging techniques, such as super-resolution microscopy and electron microscopy. BODIPY can also be used in vivo for imaging and detecting biological molecules, although further research is needed to determine its safety and efficacy. Overall, BODIPY is a valuable tool for scientific research, and its potential for future applications is vast.
Scientific Research Applications
BODIPY has been widely used in scientific research, particularly in the fields of biochemistry, biophysics, and cell biology. It has been used as a fluorescent probe for imaging and detecting biological molecules, such as proteins, nucleic acids, and lipids. BODIPY has also been used to study cellular processes, including membrane dynamics, endocytosis, and exocytosis. In addition, BODIPY has been used as a sensor for detecting various analytes, such as pH, metal ions, and reactive oxygen species.
properties
IUPAC Name |
N-(2,1,3-benzoxadiazol-4-yl)-2-(4-pyridin-2-ylpiperazin-1-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N6O2/c24-16(19-13-4-3-5-14-17(13)21-25-20-14)12-22-8-10-23(11-9-22)15-6-1-2-7-18-15/h1-7H,8-12H2,(H,19,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAAZVBWDLSHTID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NC2=CC=CC3=NON=C32)C4=CC=CC=N4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N6O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,1,3-benzoxadiazol-4-yl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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